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Compound of Interest

Compound Name: Azaline B

CAS No.: 188405-78-9

Cat. No.: B15572102

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Azaline B is a potent and selective antagonist of the gonadotropin-releasing hormone (GnRH)

receptor. This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and biological activity. Detailed methodologies for its synthesis,

characterization, and biological evaluation are presented to support further research and

development.

Chemical Structure and Properties
Azaline B is a synthetic decapeptide with the following amino acid sequence: [Ac-D-Nal1, D-

Cpa2, D-Pal3, Aph5(atz), D-Aph6(atz), Ilys8, D-Ala10]-GnRH. Its structure incorporates several

non-standard amino acids, which contribute to its high potency and stability.

Table 1: Chemical and Physical Properties of Azaline B
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Property Value Source

Molecular Formula C₈₀H₁₀₂ClN₂₃O₁₂ PubChem

Molecular Weight 1613.3 g/mol PubChem

CAS Number 134457-28-6 MedchemExpress

Appearance
White to off-white powder

(typical for synthetic peptides)

Inferred from similar

compounds

Solubility
Soluble in water and aqueous

buffers

Inferred from biological assay

descriptions

Melting Point Not experimentally determined -

Boiling Point Not experimentally determined -

Mechanism of Action: GnRH Receptor Antagonism
Azaline B functions as a competitive antagonist of the GnRH receptor (GnRHR), a G-protein

coupled receptor located on pituitary gonadotroph cells. By binding to the GnRHR, Azaline B
blocks the downstream signaling cascade initiated by the endogenous ligand, GnRH. This

leads to the suppression of luteinizing hormone (LH) and follicle-stimulating hormone (FSH)

secretion, which in turn reduces the production of gonadal steroids such as testosterone and

estrogen.
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Figure 1: Simplified GnRH Signaling Pathway and the Antagonistic Action of Azaline B.

Biological Activity
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Azaline B is a highly potent GnRH antagonist. In vitro studies have demonstrated its ability to

inhibit GnRH-stimulated LH release in cultured rat pituitary cells.

Table 2: In Vitro Biological Activity of Azaline B

Assay Species Cell Type Endpoint IC₅₀ Source

GnRH

Antagonism
Rat Pituitary Cells

Inhibition of

LH release
1.37 nM

MedchemExp

ress

Experimental Protocols
The following sections detail the methodologies for the synthesis, characterization, and

biological evaluation of Azaline B.

Synthesis: Solid-Phase Peptide Synthesis (SPPS)
Azaline B and its analogs are typically synthesized using Fmoc-based solid-phase peptide

synthesis.
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Figure 2: General Workflow for Solid-Phase Peptide Synthesis of Azaline B.
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Protocol:

Resin Preparation: Start with a suitable resin (e.g., Rink Amide resin for a C-terminal amide).

Swell the resin in a suitable solvent such as dimethylformamide (DMF).

Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from

the resin or the N-terminus of the growing peptide chain using a solution of 20% piperidine in

DMF.

Amino Acid Coupling: Activate the C-terminus of the next Fmoc-protected amino acid using a

coupling reagent (e.g., HBTU, HOBt in the presence of a base like diisopropylethylamine)

and add it to the resin. Allow the coupling reaction to proceed to completion.

Washing: Wash the resin extensively with DMF and dichloromethane (DCM) to remove

excess reagents and byproducts.

Repeat: Repeat the deprotection, coupling, and washing steps for each amino acid in the

Azaline B sequence.

Cleavage and Deprotection: Once the peptide chain is fully assembled, cleave the peptide

from the resin and remove the side-chain protecting groups using a cleavage cocktail,

typically containing trifluoroacetic acid (TFA) and scavengers (e.g., water, triisopropylsilane).

Purification: Purify the crude peptide using preparative reverse-phase high-performance

liquid chromatography (RP-HPLC).

Lyophilization: Lyophilize the purified peptide fractions to obtain the final product as a fluffy

white powder.

Characterization
The identity and purity of the synthesized Azaline B should be confirmed using the following

methods:

Analytical RP-HPLC: To determine the purity of the final peptide. A C18 column with a

gradient of acetonitrile in water (both containing 0.1% TFA) is typically used.
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Mass Spectrometry (MS): To confirm the molecular weight of the peptide. Electrospray

ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) are common

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation, particularly for

confirming the presence of unnatural amino acids and the overall peptide structure.

In Vitro Biological Assay: GnRH Antagonist Activity
Protocol:

Cell Culture: Culture rat pituitary cells in a suitable medium.

Assay Setup: Plate the cells in multi-well plates and allow them to adhere.

Treatment: Pre-incubate the cells with varying concentrations of Azaline B for a defined

period.

Stimulation: Add a fixed concentration of a GnRH agonist (e.g., buserelin) to stimulate LH

release.

Sample Collection: After a specific incubation time, collect the cell culture supernatant.

LH Measurement: Quantify the concentration of LH in the supernatant using a specific

radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

Data Analysis: Plot the percentage inhibition of GnRH-stimulated LH release against the

concentration of Azaline B to determine the IC₅₀ value.

In Vivo Biological Assay: Suppression of Gonadotropins
in Castrated Male Rats
Protocol:

Animal Model: Use adult male castrated rats to ensure a stable, elevated baseline of

gonadotropins.
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Drug Administration: Administer Azaline B via a suitable route (e.g., subcutaneous injection)

at various doses.

Blood Sampling: Collect blood samples at different time points post-administration.

Hormone Measurement: Separate the plasma and measure the concentrations of LH and

FSH using specific RIAs or ELISAs.

Data Analysis: Analyze the time course of LH and FSH suppression for each dose of Azaline
B to determine its potency and duration of action in vivo.

Conclusion
Azaline B is a potent synthetic GnRH antagonist with a well-defined chemical structure and

mechanism of action. The detailed protocols provided in this guide for its synthesis,

characterization, and biological evaluation will be valuable for researchers in the fields of

reproductive endocrinology, oncology, and drug development. Further investigation into its

pharmacokinetic and pharmacodynamic properties will be crucial for its potential clinical

applications.

To cite this document: BenchChem. [Azaline B: A Technical Guide to its Chemical Structure
and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572102/docs#azaline-b-a-technical-guide-to-its-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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